Cas no 868065-26-3 (tert-Butyl 3-(methoxymethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(methoxymethyl)piperidine-1-carboxylate
• CAS No: 868065-26-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD11054113
• CID: 2092067
• PubChem ID: 49759154
• Update Time: 2025-05-24

tert-Butyl 3-(methoxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(methoxymethyl)piperidine-1-carboxylate
• AKOS024463676
• SCHEMBL695894
• SB43581
• FZOFMKCQDCVJKS-UHFFFAOYSA-N
• 3-Methoxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• 868065-26-3
• CS-0079102
• 1-Piperidinecarboxylic acid, 3-(methoxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-[(methoxy)methyl]piperidine-1-carboxylate
• DB-352872
• tert-Butyl3-(methoxymethyl)piperidine-1-carboxylate
• 1-Boc-3-(Methoxymethyl)piperidine

• MDL： MFCD11054113
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)13-7-5-6-10(8-13)9-15-4/h10H,5-9H2,1-4H3
• InChI Key： FZOFMKCQDCVJKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(COC)C1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-Butyl 3-(methoxymethyl)piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 3-(methoxymethyl)piperidine-1-carboxylate (CAS No. 868065-26-3)

Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate, with the chemical formula C₁₁H₁₉O₃N, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 868065-26-3, has garnered attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of a piperidine ring, combined with ester and methoxymethyl functional groups, makes it a versatile intermediate in the creation of more complex pharmacophores.

The piperidine core is a common motif in many pharmaceuticals, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In particular, the tert-butyl group provides steric hindrance, which can be crucial for optimizing binding affinity and selectivity. The methoxymethyl (methylol) group introduces additional reactivity, making the compound a valuable building block for further functionalization.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential in treating various diseases. For instance, studies have shown that piperidine-based compounds can exhibit potent activity against enzymes and receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate derivative is being explored as a precursor for synthesizing molecules that target these pathways.

The synthesis of Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the formation of the piperidine ring through reductive amination or cyclization reactions. Subsequent steps involve introducing the ester and methoxymethyl groups through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, have been employed to improve yield and purity.

One of the key advantages of using Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate in drug discovery is its flexibility in derivative synthesis. The methylol group can be easily converted into other functional groups, such as aldehydes or ketones, which are further useful in Suzuki-Miyaura cross-coupling reactions. This property allows chemists to rapidly explore diverse chemical space and identify novel lead compounds.

Recent research has highlighted the potential of Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate in developing antiviral agents. The structural features of this compound make it a promising candidate for inhibiting viral proteases and polymerases. For example, derivatives of this compound have shown efficacy against HIV protease, a key enzyme in the viral replication cycle. Such findings underscore the importance of piperidine-based scaffolds in antiviral drug design.

The pharmaceutical industry has also explored Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate for its potential in treating metabolic disorders. Piperidine derivatives have been found to modulate enzymes involved in glucose metabolism and lipid synthesis. By incorporating this compound into drug candidates, researchers aim to develop treatments for conditions such as diabetes and hyperlipidemia.

In addition to its medicinal applications, Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate has found utility in materials science. Its ability to form stable complexes with metal ions makes it valuable in designing catalysts and coordination polymers. These materials have applications in catalysis, sensors, and even nanotechnology.

The safety profile of Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, making it suitable for further development into clinical candidates.

As research continues to advance, the applications of Tert-butyl 3-(methoxymethyl)piperidine-1-carboxylate are expected to expand. Innovations in synthetic methodologies and computational chemistry will further enhance its utility in drug discovery and material science. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.